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Compound of Interest

Compound Name: HC Yellow no. 10

Cat. No.: B026556

Extensive research into the scientific and commercial literature reveals that "HC Yellow No.
10" is not a recognized fluorescent probe for microscopy applications. Instead, its primary and
well-documented use is as a direct dye in semi-permanent hair coloring products. This
fundamental misidentification of the compound's application prevents the creation of a
comparison guide for its performance in different microscopy setups as requested.

"HC Yellow No. 10," chemically identified as 1,5-Di-(3-hydroxyethylamino)-2-nitro-4-
chlorobenzene (CAS No. 109023-83-8), is regulated for use in cosmetic formulations. Safety
assessments and patents consistently refer to its function in hair dyeing. While some hair dye
patents mention the inclusion of fluorescent compounds to impart certain visual effects on the
hair, these documents do not provide any evidence of "HC Yellow No. 10" being used as a
specific fluorescent stain for cellular or subcellular imaging in a research context.

The initial request for a detailed comparison guide, including experimental data, protocols, and
visualizations of its performance against alternatives in various microscopy techniques, cannot
be fulfilled due to the complete lack of scientific literature supporting its use in this field.
Searches for its application in fluorescence microscopy, as a cellular stain, or for its specific
fluorescent properties in a biological imaging context have yielded no relevant results.

For researchers, scientists, and drug development professionals seeking fluorescent probes for
microscopy, it is crucial to rely on well-characterized and validated dyes designed for such
applications. Numerous classes of fluorescent dyes are available for a wide range of
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microscopy techniques, each with specific excitation and emission spectra, quantum yields,
photostability, and targeting capabilities.

In conclusion, the premise of the topic "HC Yellow no. 10' performance in different microscopy
setups" is based on a misunderstanding of the product's actual application. It is a hair dye and
not a tool for scientific imaging. Therefore, no comparative data or experimental protocols for its
use in microscopy exist, making the creation of the requested guide impossible.

 To cite this document: BenchChem. ["HC Yellow No. 10": A Case of Mistaken Identity in
Microscopy Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026556#hc-yellow-no-10-performance-in-different-
microscopy-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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